Cas no 675112-76-2 (3-Amino-N-cyclohexyl-N-methylbenzamide)

• Product Name: 3-Amino-N-cyclohexyl-N-methylbenzamide
• CAS No: 675112-76-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1074238
• PubChem ID: 6463810
• Update Time: 2025-04-20

3-Amino-N-cyclohexyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-cyclohexyl-N-methylbenzamide
• 3-Amino-N-cyclohexyl-N-methyl-benzamide
• MFCD02182182
• AB01325499-02
• QSSZFEXITQOVAN-UHFFFAOYSA-N
• BS-36450
• NCGC00330788-01
• 675112-76-2
• AKOS000141061
• DTXSID70424239
• BB 0242949
• HMS1699K12
• 4-(3-Bromo-2-hydroxypropoxy)benzoic acid
• SCHEMBL3457613
• STK265794

• MDL： MFCD02182182
• Inchi： 1S/C14H20N2O/c1-16(13-8-3-2-4-9-13)14(17)11-6-5-7-12(15)10-11/h5-7,10,13H,2-4,8-9,15H2,1H3
• InChI Key： QSSZFEXITQOVAN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

3-Amino-N-cyclohexyl-N-methylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives